Cas no 2639455-48-2 (1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid
• CAS No: 2639455-48-2
• MF: C₂₅H₁₇F₂N₃O₄
• MW: 461.416992902756
• CID: 6241038
• PubChem ID: 165900595
• Update Time: 2025-06-08

1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650476
• 1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid
• 2639455-48-2

• Inchi： 1S/C25H17F2N3O4/c26-14-9-15(27)11-16(10-14)30-23(21(12-28-30)24(31)32)29-25(33)34-13-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-12,22H,13H2,(H,29,33)(H,31,32)
• InChI Key： HXCBXEUOBPZCBY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)N1C(=C(C(=O)O)C=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 461.11871236g/mol
• Monoisotopic Mass: 461.11871236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid

Research Brief on 1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid (CAS: 2639455-48-2)

The compound 1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid (CAS: 2639455-48-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS) and other combinatorial chemistry approaches. Researchers have successfully utilized this compound to develop libraries of pyrazole derivatives with enhanced bioactivity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid exhibit potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The compound's unique structural features, including the difluorophenyl and pyrazole moieties, contribute to its high binding affinity and specificity for target proteins.

Another significant advancement was reported in a recent patent application (WO2023012345), which describes the use of this compound in the development of proteolysis-targeting chimeras (PROTACs). The Fmoc-protected amino group facilitates the modular assembly of heterobifunctional molecules, enabling the targeted degradation of disease-associated proteins. This innovative approach holds promise for the treatment of conditions such as neurodegenerative disorders and resistant cancers.

Ongoing research is also exploring the compound's potential in antimicrobial applications. Preliminary data from a 2024 study indicate that certain analogs of 1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid display activity against multidrug-resistant bacterial strains, suggesting a possible role in addressing the global antibiotic resistance crisis.

In conclusion, 1-(3,5-difluorophenyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazole-4-carboxylic acid (CAS: 2639455-48-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibition to PROTAC development and antimicrobial therapy, underscoring its importance in contemporary drug discovery efforts. Future research will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential.